Cas no 61938-51-0 (1,2,3-Oxathiazolidin-4-one, 5-methyl-3-(4-nitrophenyl)-, 2-oxide)

• Product name: 1,2,3-Oxathiazolidin-4-one, 5-methyl-3-(4-nitrophenyl)-, 2-oxide
• CAS No: 61938-51-0
• MF: C₉H₈N₂O₅S
• MW: 256.235220909119
• CID: 462866
• PubChem ID: 12379277

1,2,3-Oxathiazolidin-4-one, 5-methyl-3-(4-nitrophenyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazolidin-4-one, 5-methyl-3-(4-nitrophenyl)-, 2-oxide
• 5-methyl-3-(4-nitrophenyl)-2-oxooxathiazolidin-4-one
• 5-Methyl-3-(4-nitrophenyl)-1,2lambda~4~,3-oxathiazolidine-2,4-dione
• 61938-51-0
• DTXSID60495352

• Inchi： InChI=1S/C9H8N2O5S/c1-6-9(12)10(17(15)16-6)7-2-4-8(5-3-7)11(13)14/h2-6H,1H3
• InChI Key： XDAWQJUNYDIUBR-UHFFFAOYSA-N
• SMILES： CC1C(=O)N(S(=O)O1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.01544
• Monoisotopic Mass: 256.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 89.75